3-Bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyrazine

Specification

• Molecular Formula: C11H13BrN4O
• Molecular Weight: 297.15 g/mol
• IUPAC Name: 3-bromo-5-methyl-1-(oxan-2-yl)pyrazolo[3,4-b]pyrazine
• Standard InChI: InChI=1S/C11H13BrN4O/c1-7-6-13-11-9(14-7)10(12)15-16(11)8-4-2-3-5-17-8/h6,8H,2-5H2,1H3
• Standard InChI Key: GHTFVUZXUFKBAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=N1)C(=NN2C3CCCCO3)Br

Introduction

Biological Activity and Applications

While specific biological activities of 3-Bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyrazine are not documented, compounds within the pyrazolo[3,4-b]pyrazine class have shown potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer activities.

Data Table: General Information on Related Compounds

Compound Name	Molecular Formula	Molecular Weight	CAS Number
1H-Pyrazole, 3-bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-	C9H13BrN2O	245.12	2925214-53-3
5-Bromo-1-(tetrahydro-2H-pyran-2-YL)-1H-pyrazole	C8H11BrN2O	-	1187582-58-6
5-Bromo-3-fluoro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole	C12H13BrFN2O	299	1365889-96-8

Research Findings

• Biological Activities: Pyrazolo[3,4-b]pyrazines have shown potential in various therapeutic areas, but specific data for 3-Bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyrazine is lacking.

• Synthesis Challenges: The synthesis of such compounds often requires careful control of reaction conditions to achieve high yields and purity.

Given the limited information available, further research is necessary to fully understand the properties and potential applications of 3-Bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyrazine.